![molecular formula C14H11N3S B2627187 2-(3-Methyl-2-pyridyl)-4-(4-pyridyl)thiazole CAS No. 1256483-31-4](/img/structure/B2627187.png)
2-(3-Methyl-2-pyridyl)-4-(4-pyridyl)thiazole
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Description
2-(3-Methyl-2-pyridyl)-4-(4-pyridyl)thiazole is a useful research compound. Its molecular formula is C14H11N3S and its molecular weight is 253.32. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Activities
Thiazole derivatives, including structures similar to 2-(3-Methyl-2-pyridyl)-4-(4-pyridyl)thiazole, have been actively studied for their antimicrobial and antioxidant properties. A particular study synthesized and evaluated various 5-[4-methyl-2-(pyridin-3/4-yl)thiazole-5-yl]-4-substituted-3-substituted benzylthio-4H-1,2,4-triazole derivatives. These compounds displayed significant in vitro antimicrobial activity against various human pathogenic microorganisms and notable antioxidant activity. Derivatives with the 3-pyridyl moiety showed pronounced antibacterial activity against Gram-positive bacteria, while those with the 4-pyridyl moiety exhibited remarkable antioxidant activity (Tay et al., 2022).
Anticancer Potential
The pyridine-thiazole hybrid molecules, structurally related to this compound, have shown promise as potential anticancer agents. These molecules were synthesized and exhibited high antiproliferative activity against various carcinoma cell lines. Notably, specific compounds demonstrated an ability to induce genetic instability in tumor cells, pointing to a possible mechanism for their cytotoxic action (Ivasechko et al., 2022).
Antimicrobial Efficacy and SAR
Another set of compounds, including 2-(3-pyridyl)-4,5-disubstituted thiazoles, were synthesized and showcased powerful in vitro antimicrobial activity against various bacterial and fungal human pathogenic strains. A compound, 5-acetyl-4-methyl-2-(3-pyridyl)thiazole, exhibited significant antibacterial and antifungal activities. This study also provided insights into the structure-activity relationship, revealing that increasing the size of substitutions on the thiazole nucleus can impact antimicrobial activity (Bondock, Naser & Ammar, 2013).
Anti-Proliferative Effect and Molecular Modeling
A particular thiazole analogue, 5-acetyl-4-methyl-2-(3-pyridyl)thiazole, was studied for its anti-proliferative effect against various human carcinoma cell lines. The study also utilized molecular modeling to explore the potential mechanisms of action, suggesting a high affinity of the compound to inhibit specific enzymes in the liver. The findings point towards its potential as a liver-specific anticancer agent (Amin et al., 2017).
Properties
IUPAC Name |
2-(3-methylpyridin-2-yl)-4-pyridin-4-yl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3S/c1-10-3-2-6-16-13(10)14-17-12(9-18-14)11-4-7-15-8-5-11/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTEGELYOFYTTPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C2=NC(=CS2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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